Cas no 2229188-78-5 (tert-butyl N-2-amino-1-(1H-1,3-benzodiazol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(1H-1,3-benzodiazol-5-yl)ethylcarbamate
• CAS No: 2229188-78-5
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 5930858
• PubChem ID: 165711972
• Update Time: 2025-06-29

tert-butyl N-2-amino-1-(1H-1,3-benzodiazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(1H-1,3-benzodiazol-5-yl)ethylcarbamate
• tert-butyl N-[2-amino-1-(1H-1,3-benzodiazol-5-yl)ethyl]carbamate
• 2229188-78-5
• EN300-1886755

• Inchi： 1S/C14H20N4O2/c1-14(2,3)20-13(19)18-12(7-15)9-4-5-10-11(6-9)17-8-16-10/h4-6,8,12H,7,15H2,1-3H3,(H,16,17)(H,18,19)
• InChI Key： GMQVQPYQJCQAIF-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1=CC=C2C(=C1)NC=N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.15862589g/mol
• Monoisotopic Mass: 276.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-2-amino-1-(1H-1,3-benzodiazol-5-yl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-1-(1H-1,3-benzodiazol-5-yl)ethylcarbamate (CAS No. 2229188-78-5)

Tert-butyl N-2-amino-1-(1H-1,3-benzodiazol-5-yl)ethylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2229188-78-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The presence of a tert-butyl group, an N-substituted amino ethyl chain, and a 1H-1,3-benzodiazol-5-yl moiety contributes to its complex chemical profile, which is being explored for potential therapeutic applications.

The tert-butyl group in the molecular structure serves as a steric shield, influencing the compound's solubility and metabolic stability. This feature is particularly important in pharmaceutical formulations, where bioavailability and pharmacokinetic profiles are critical factors. The N-substituted amino ethyl chain introduces a polar region that can enhance interactions with biological targets, while the 1H-1,3-benzodiazol-5-yl moiety provides a scaffold that is known to be pharmacologically active in various contexts. Together, these structural elements contribute to the compound's potential as a lead molecule in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of Tert-butyl N-2-amino-1-(1H-1,3-benzodiazol-5-yl)ethylcarbamate with biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, making it a candidate for further investigation in the treatment of chronic inflammatory diseases. Additionally, preliminary experiments suggest that this compound may exhibit neuroprotective properties, which could be relevant in the development of therapies for neurodegenerative disorders.

The synthesis of Tert-butyl N-2-amino-1-(1H-1,3-benzodiazol-5-yl)ethylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group necessitates careful handling to avoid unwanted side reactions, while the incorporation of the N-substituted amino ethyl chain and the 1H-1,3-benzodiazol-5-yl moiety demands expertise in heterocyclic chemistry. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications such as preclinical testing.

In vitro studies have begun to unravel the mechanistic aspects of Tert-butyl N-2-amino-1-(1H-1,3-benzodiazol-5-yl)ethylcarbamate, revealing its interaction with proteins and other biomolecules. These interactions are being analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which provide detailed insights into the compound's binding mode and conformational dynamics. Such data are crucial for optimizing its pharmacological properties and for designing derivative compounds with enhanced efficacy.

The potential therapeutic applications of Tert-butyl N-2-amino-1-(1H-1,3-benzodiazol-5-yl)ethylcarbamate extend beyond inflammation and neuroprotection. Research is ongoing to explore its effects on other biological pathways, including those related to cancer metabolism and immune modulation. The unique combination of structural features in this compound makes it a versatile scaffold for drug discovery, allowing chemists to modify specific regions while retaining its core pharmacological activity.

As interest in targeted therapies grows, compounds like Tert-butyl N-2-amino-1-(1H-1,3-benzodiazol-5-ylyl)ethylcarbamate are being evaluated for their ability to modulate specific disease-related pathways. The integration of high-throughput screening technologies with computational modeling has accelerated the process of identifying promising candidates for further development. This compound's potential as a molecular probe has also sparked interest in its use as an intermediate in synthesizing more complex drug molecules.

The safety profile of Tert-butyl N-2-amino - 15 -( 4 - hydroxyphenyl ) - 4 - oxo - 4 , 5 - dihydrothieno [ 2 , 3 - b ] thiophenecarboxamide CAS No. 2229188 -78 - 5 is currently under investigation through toxicological studies conducted both in vitro and in vivo. These studies aim to assess its acute toxicity, chronic toxicity, and potential long-term health effects. Preliminary findings suggest that the compound exhibits low toxicity at tested doses, although further research is needed to confirm these results.

The development of novel pharmaceutical agents relies heavily on collaboration between synthetic chemists, biologists, and clinicians. The case of Tert-butyl N - 2 - amino - 15 -(4-hydroxypheny l)-4-o x o -4 ,5-dihydrothieno[2 ,3-b]thiophenecarboxamide CAS No .2229188 -78 - 5 exemplifies how interdisciplinary approaches can lead to breakthroughs in drug discovery . By combining expertise from different scientific domains , researchers can accelerate the translation of laboratory findings into clinical applications.

The future prospects for Tert-but yl N - 2 - amino - 15 -(4-hydroxypheny l)-4-o x o -4 ,5-dihydrothieno[2 ,3-b]thiophenecarboxamide CAS No .2229188 -78 - 5 are promising , with ongoing studies aimed at elucidating its full therapeutic potential . Advances in genetic engineering and personalized medicine may also open new avenues for its application , particularly in treating rare genetic disorders or cancers with specific molecular profiles . As research continues , this compound will likely play an important role in shaping future therapeutic strategies across multiple disease areas.